Cas no 1051372-58-7 (3-[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]propanoic acid)

3-[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]propanoic acid is a heterocyclic carboxylic acid derivative featuring a 1,2,4-oxadiazole core linked to a tetrahydropyran (oxane) moiety. This compound is of interest in medicinal and synthetic chemistry due to its structural versatility, serving as a valuable intermediate in the design of bioactive molecules. The oxadiazole ring contributes to metabolic stability and hydrogen-bonding interactions, while the propanoic acid group enhances solubility and further functionalization potential. Its balanced lipophilicity, conferred by the oxan-4-yl substituent, makes it suitable for applications in drug discovery, particularly in targeting enzymes or receptors requiring rigid, heterocyclic scaffolds. The compound is typically utilized in research settings for probing structure-activity relationships.

3-[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]propanoic acid structure

1051372-58-7 structure

Product Name:3-[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]propanoic acid

CAS No:1051372-58-7

MF:C₁₀H₁₄N₂O₄

MW:226.229162693024

CID:5280973

Update Time:2025-10-29

3-[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]propanoic acid
- 3-[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]propanoic acid
- Inchi： 1S/C10H14N2O4/c13-9(14)2-1-8-11-10(12-16-8)7-3-5-15-6-4-7/h7H,1-6H2,(H,13,14)
- InChI Key： VMGWAAYIHUVRKW-UHFFFAOYSA-N
- SMILES： O1CCC(C2=NOC(CCC(=O)O)=N2)CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 243
XLogP3: 0.4
Topological Polar Surface Area: 85.4

3-[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-672797-0.05g	3-[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]propanoic acid	1051372-58-7	0.05g	$768.0	2023-03-11
Enamine	EN300-672797-0.1g	3-[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]propanoic acid	1051372-58-7	0.1g	$804.0	2023-03-11
Enamine	EN300-672797-0.25g	3-[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]propanoic acid	1051372-58-7	0.25g	$840.0	2023-03-11
Enamine	EN300-672797-0.5g	3-[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]propanoic acid	1051372-58-7	0.5g	$877.0	2023-03-11
Enamine	EN300-672797-1.0g	3-[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]propanoic acid	1051372-58-7	1g	$0.0	2023-06-07
Enamine	EN300-672797-2.5g	3-[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]propanoic acid	1051372-58-7	2.5g	$1791.0	2023-03-11
Enamine	EN300-672797-5.0g	3-[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]propanoic acid	1051372-58-7	5.0g	$2650.0	2023-03-11
Enamine	EN300-672797-10.0g	3-[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]propanoic acid	1051372-58-7	10.0g	$3929.0	2023-03-11